3-Methoxy-4-methylphenylacetonitrile
Overview
Description
3-Methoxy-4-methylphenylacetonitrile is a chemical compound with the CAS number 64829-31-8 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular formula of this compound is C10H11NO . The InChI code is 1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3 . The molecular weight is 161.2 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored in a refrigerator . .Mechanism of Action
The mechanism of action of 3-Methoxy-4-methylphenylacetonitrile is not well understood. However, it is believed to act as a catalyst in the reaction of 4-methylphenylacetonitrile and methanol, which is necessary for the synthesis of this compound. In addition, it is believed to act as an inhibitor of certain enzymes, which can be beneficial in the production of certain pharmaceuticals and biochemicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to act as an inhibitor of certain enzymes, which can be beneficial in the production of certain pharmaceuticals and biochemicals. In addition, it is believed to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Methoxy-4-methylphenylacetonitrile in laboratory experiments include its low cost, its availability, and its ability to act as a catalyst in the reaction of 4-methylphenylacetonitrile and methanol. The limitations of using this compound in laboratory experiments include its potential toxicity and its potential to act as an inhibitor of certain enzymes.
Future Directions
Future research on 3-Methoxy-4-methylphenylacetonitrile could focus on its potential applications in the synthesis of various organic compounds, pharmaceuticals, and biochemicals. In addition, further research could focus on its biochemical and physiological effects, as well as its potential toxicity. Other potential areas of research include exploring its potential to act as an inhibitor of certain enzymes, and its potential to act as an antioxidant. Finally, further research could focus on the development of new methods for the synthesis of this compound.
Synthesis Methods
3-Methoxy-4-methylphenylacetonitrile is synthesized from the reaction of 4-methylphenylacetonitrile and methanol in the presence of a catalyst. The reaction is typically carried out under reflux at a temperature of around 80°C. The reaction yields this compound as the major product, with some minor byproducts such as 4-methylphenylacetonitrile and methanol.
Scientific Research Applications
3-Methoxy-4-methylphenylacetonitrile has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, including heterocyclic compounds, polymers, and dyes. It has also been used in the synthesis of pharmaceuticals and biochemicals, such as antibiotics, antifungals, and antineoplastics. In addition, this compound has been used in the study of the structure and function of proteins, as well as in the development of new drugs.
Safety and Hazards
properties
IUPAC Name |
2-(3-methoxy-4-methylphenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRGXHARSWLJCGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00302132 |
Source
|
| Record name | 3-methoxy-4-methylphenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00302132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64829-31-8 |
Source
|
| Record name | 64829-31-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148961 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-methoxy-4-methylphenylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00302132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methoxy-4-methylphenylacetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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